An In-Depth Technical Guide to 6-amino-1-cyclopropylpyrimidine-2,4(1H,3H)-dione (CAS 75914-62-4)
An In-Depth Technical Guide to 6-amino-1-cyclopropylpyrimidine-2,4(1H,3H)-dione (CAS 75914-62-4)
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of 6-amino-1-cyclopropylpyrimidine-2,4(1H,3H)-dione, a heterocyclic compound of interest in medicinal chemistry and drug discovery. While specific data for this exact molecule is limited in publicly accessible literature, this document consolidates information on its physicochemical properties, proposes a robust synthetic route based on established chemical principles for analogous structures, and outlines detailed protocols for its synthesis and characterization. Furthermore, it explores the potential biological activities and applications by examining the broader class of pyrimidine derivatives. This guide is intended to serve as a foundational resource for researchers initiating projects involving this compound, providing both theoretical insights and practical, actionable methodologies.
Introduction
Pyrimidine derivatives are a cornerstone in the field of medicinal chemistry, forming the structural core of numerous therapeutic agents with a wide array of biological activities, including anticancer, antiviral, anti-inflammatory, and antimicrobial properties.[1][2][3] The uracil scaffold, a di-oxo derivative of pyrimidine, is of particular importance. The introduction of various substituents onto the uracil ring allows for the fine-tuning of its pharmacological profile. The 6-amino-1-cyclopropylpyrimidine-2,4(1H,3H)-dione, also known as 6-amino-1-cyclopropyluracil, combines the established biological relevance of the 6-aminouracil moiety with the unique conformational and electronic properties of a cyclopropyl group. The cyclopropyl substituent is known to enhance metabolic stability and binding affinity in various drug candidates. This guide will delve into the synthesis, characterization, and potential applications of this promising chemical entity.
Physicochemical Properties
| Property | Predicted Value/Information | Source/Basis |
| CAS Number | 75914-62-4 | Chemical Abstract Service |
| Molecular Formula | C₇H₉N₃O₂ | Calculated |
| Molecular Weight | 167.17 g/mol | Calculated |
| Appearance | Expected to be a white to off-white crystalline solid | Analogy to 6-aminouracil[4] |
| Melting Point | Expected to be >300 °C (with decomposition) | Analogy to 6-aminouracil (>360°C)[4] |
| Solubility | Sparingly soluble in water, slightly soluble in polar organic solvents like DMSO and heated methanol. | Analogy to 6-aminouracil[4] |
| pKa | Predicted values suggest it has both acidic and basic properties. | General structure |
Synthesis and Purification
The most plausible and established method for the synthesis of 1-substituted 6-aminouracils is the condensation of a substituted urea with an activated C3 synthon, typically ethyl cyanoacetate, in the presence of a strong base.[6] This approach, often referred to as a variation of the Traube purine synthesis, is highly efficient for constructing the pyrimidinedione ring.
Proposed Synthetic Pathway
The synthesis of 6-amino-1-cyclopropylpyrimidine-2,4(1H,3H)-dione can be envisioned as a one-pot reaction between cyclopropylurea and ethyl cyanoacetate, facilitated by a base such as sodium ethoxide.
Caption: Proposed synthesis of 6-amino-1-cyclopropylpyrimidine-2,4(1H,3H)-dione.
Detailed Experimental Protocol
This protocol is adapted from established procedures for the synthesis of similar 6-aminouracil derivatives.[6]
Materials:
-
Cyclopropylurea
-
Ethyl cyanoacetate[7]
-
Anhydrous Ethanol
-
Sodium metal
-
Glacial Acetic Acid
-
Distilled Water
Procedure:
-
Preparation of Sodium Ethoxide Solution: In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser and a dropping funnel under an inert atmosphere (e.g., nitrogen or argon), add anhydrous ethanol. Carefully add sodium metal in small portions to the ethanol with stirring until the sodium is completely dissolved. The concentration of the resulting sodium ethoxide solution should be determined by titration. Safety Note: The reaction of sodium with ethanol is exothermic and produces flammable hydrogen gas.
-
Reaction Mixture: To the freshly prepared sodium ethoxide solution, add cyclopropylurea and ethyl cyanoacetate. The molar ratio of sodium ethoxide to the reactants should be approximately 1.1:1.
-
Reflux: Heat the reaction mixture to reflux with continuous stirring. The reaction progress can be monitored by Thin Layer Chromatography (TLC). The reaction is typically complete within 8-12 hours.
-
Work-up and Precipitation: After the reaction is complete, cool the mixture to room temperature. The solvent is then removed under reduced pressure. The resulting residue is dissolved in a minimal amount of cold water.
-
Acidification: Slowly add glacial acetic acid to the aqueous solution with stirring until the pH is approximately 6. This will cause the product to precipitate out of the solution.
-
Isolation and Purification: The precipitate is collected by vacuum filtration, washed with cold distilled water, and then with a small amount of cold ethanol to remove any unreacted starting materials. The product can be further purified by recrystallization from a suitable solvent system, such as a water/ethanol mixture.
-
Drying: The purified product is dried in a vacuum oven to a constant weight.
Self-Validating System and Causality
The success of this synthesis hinges on the base-catalyzed condensation mechanism. Sodium ethoxide acts as a catalyst, deprotonating the active methylene group of ethyl cyanoacetate, which then undergoes a nucleophilic attack on the carbonyl carbon of cyclopropylurea. Subsequent intramolecular cyclization and elimination of ethanol lead to the formation of the stable pyrimidinedione ring. The acidification step is crucial for neutralizing the reaction mixture and precipitating the final product, which is typically less soluble in a neutral aqueous medium.
Analytical Characterization
The identity and purity of the synthesized 6-amino-1-cyclopropylpyrimidine-2,4(1H,3H)-dione should be confirmed by a combination of spectroscopic and analytical techniques.
Expected Spectroscopic Data
| Technique | Expected Features |
| ¹H NMR | Signals corresponding to the cyclopropyl protons (a multiplet), the C5-H proton of the pyrimidine ring (a singlet), the amino protons (a broad singlet), and the N3-H proton (a broad singlet). The chemical shifts will be influenced by the solvent used (e.g., DMSO-d₆).[8][9] |
| ¹³C NMR | Resonances for the two carbonyl carbons (C2 and C4), the C5 and C6 carbons of the pyrimidine ring, and the carbons of the cyclopropyl group.[10] |
| FT-IR (KBr) | Characteristic absorption bands for N-H stretching (amine and amide), C=O stretching (amide), and C=C and C-N stretching of the pyrimidine ring. |
| Mass Spectrometry (EI or ESI) | A molecular ion peak (M⁺) or a protonated molecular ion peak ([M+H]⁺) corresponding to the molecular weight of the compound (167.17 g/mol ). Characteristic fragmentation patterns for pyrimidinediones may also be observed.[11][12] |
| Elemental Analysis | The calculated elemental composition (C, H, N) should be in close agreement with the experimentally determined values. |
Analytical Workflow
Caption: A typical workflow for the analytical characterization of the synthesized compound.
Potential Biological Activities and Applications
While the specific biological profile of 6-amino-1-cyclopropylpyrimidine-2,4(1H,3H)-dione has not been extensively reported, the broader class of pyrimidine derivatives exhibits a vast range of pharmacological activities.[1][3]
-
Anticancer Activity: Many substituted uracil derivatives are known to possess anticancer properties, often acting as antimetabolites that interfere with nucleic acid synthesis.
-
Antimicrobial Activity: The pyrimidine scaffold is found in several antibacterial and antifungal agents. Substituted 6-anilinouracils, for instance, have been shown to be potent and selective inhibitors of Gram-positive bacterial DNA polymerase IIIC.[13]
-
Antiviral Activity: Pyrimidine nucleoside analogs are a well-established class of antiviral drugs.
-
Enzyme Inhibition: The structural features of this compound make it a candidate for screening against various enzymes, particularly kinases and polymerases, where the pyrimidine ring can act as a scaffold for hydrogen bonding interactions.
The presence of the cyclopropyl group may enhance the compound's metabolic stability and potency, making it an attractive candidate for further investigation in drug discovery programs.
Conclusion
6-amino-1-cyclopropylpyrimidine-2,4(1H,3H)-dione is a molecule with significant potential in medicinal chemistry, stemming from its uracil core and the presence of a cyclopropyl substituent. Although direct experimental data is limited, this guide provides a solid foundation for its synthesis, purification, and characterization based on well-established chemical principles. The proposed synthetic protocol is robust and adaptable, and the outlined analytical workflow will ensure the confirmation of the compound's identity and purity. The diverse biological activities associated with the pyrimidine scaffold suggest that 6-amino-1-cyclopropylpyrimidine-2,4(1H,3H)-dione is a valuable compound for screening in various therapeutic areas. This guide serves as a starting point for researchers to unlock the full potential of this intriguing molecule.
References
- Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones, Thiazolo[3,2-a]Pyrimidines and Bis-Pyrimidines. (n.d.). International Journal of Organic Chemistry, 2012, 2, 254-263.
-
NMR signals of 6-aminouracil derivatives with various substituents in... (n.d.). ResearchGate. Retrieved February 12, 2026, from [Link]
- Papesch, V., & Schroeder, E. F. (1951). Synthesis of 1-Mono- and 1,3-Di-Substituted 6-Aminouracils. Diuretic Activity. The Journal of Organic Chemistry, 16(12), 1879–1890.
- Lemr, K., Adam, T., Frycák, P., & Friedecký, D. (2000). Mass spectrometry for analysis of purine and pyrimidine compounds. Advances in Experimental Medicine and Biology, 486, 399–403.
- Khachatryan, D. S. (2021). Derivatives of 6-Aminouracyl as Enamines in Reactions of Heterocyclization Syntheses and Properties of a Pyrimidine Containing H. Juniper Publishers.
-
Preparation of 6-aminouracil. (n.d.). PrepChem.com. Retrieved February 12, 2026, from [Link]
-
Urine Pyrimidine Metabolite Determination by HPLC Tandem Mass Spectrometry. (n.d.). PubMed. Retrieved February 12, 2026, from [Link]
- Zhi, C., Long, Z. Y., Gambino, J., Xu, W. C., Brown, N. C., Barnes, M., Butler, M., LaMarr, W., & Wright, G. E. (2003). Synthesis of substituted 6-anilinouracils and their inhibition of DNA polymerase IIIC and Gram-positive bacterial growth. Journal of Medicinal Chemistry, 46(13), 2731–2739.
- 5-Amino- and 6-amino-uracils in the synthesis of various heterocycles as therapeutic agents: a review. (2025). RSC Advances.
- Grabovskiy, S. A., et al. (2021). In vitro proliferative activity of 6-substituted uracil derivatives. Journal of Pharmacy & Pharmacognosy Research, 9(3), 358-372.
- Biological activities of synthetic pyrimidine derivatives. (2024). World Journal of Pharmaceutical Research.
-
6-AMINOPYRIMIDINE-2,4(1H,3H)-DIONE. (n.d.). ChemBK. Retrieved February 12, 2026, from [Link]
- Extended diagnosis of purine and pyrimidine disorders from urine: LC MS/MS assay development and clinical valid
- Anjali, & Nain, S. (2025). Diverse Biological Activity of Pyrimidine Derivatives: A Review. Current Drug Discovery Technologies.
- Biological Activity of Pyrimidine Derivativies: A Review. (2017). Juniper Publishers.
-
6-Aminopyridine-2,4(1H,3H)-dione. (n.d.). PubChem. Retrieved February 12, 2026, from [Link]
- Biological Activity of Pyrimidine Derivatives. (2016).
- Ahmed, O., Begum, F., Fatima, N., & Salahuddin, Md. (2014). Synthesis and Biological Activity of Some Novel Pyrimidine Derivatives. International Journal for Pharmaceutical Research Scholars (IJPRS), 3(4), 103-108.
-
Ethyl Cyanoacetate Reactions. (n.d.). ResearchGate. Retrieved February 12, 2026, from [Link]
-
(PDF) Ethyl Cyanoacetate Reactions. (n.d.). ResearchGate. Retrieved February 12, 2026, from [Link]
- Discovery of 3-(1-Amino-2-phenoxyethylidene)-6-methyl-2H-pyran-2,4(3H)-dione Derivatives as Novel Herbicidal Leads. (2023). MDPI.
-
6-Aminouracil. (n.d.). PubChem. Retrieved February 12, 2026, from [Link]
-
Ethyl cyanoacetate. (n.d.). PubChem. Retrieved February 12, 2026, from [Link]
Sources
- 1. wisdomlib.org [wisdomlib.org]
- 2. Diverse Biological Activity of Pyrimidine Derivatives: A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. juniperpublishers.com [juniperpublishers.com]
- 4. chembk.com [chembk.com]
- 5. 6-Aminouracil | C4H5N3O2 | CID 70120 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 6. prepchem.com [prepchem.com]
- 7. Ethyl cyanoacetate | C5H7NO2 | CID 7764 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 8. researchgate.net [researchgate.net]
- 9. juniperpublishers.com [juniperpublishers.com]
- 10. jppres.com [jppres.com]
- 11. article.sapub.org [article.sapub.org]
- 12. Mass spectrometry for analysis of purine and pyrimidine compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
- 13. Synthesis of substituted 6-anilinouracils and their inhibition of DNA polymerase IIIC and Gram-positive bacterial growth - PubMed [pubmed.ncbi.nlm.nih.gov]
